Cas no 116618-53-2 (11H-Indolo[3,2-c]quinoline, 8-methoxy-11-methyl-, 5-oxide)

• Product Name: 11H-Indolo[3,2-c]quinoline, 8-methoxy-11-methyl-, 5-oxide
• CAS No: 116618-53-2
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 1206203
• PubChem ID: 624209
• Update Time: 2025-04-20

11H-Indolo[3,2-c]quinoline, 8-methoxy-11-methyl-, 5-oxide Chemical and Physical Properties

Names and Identifiers

• 11H-Indolo[3,2-c]quinoline, 8-methoxy-11-methyl-, 5-oxide
• 8-methoxy-11-methyl-5-oxidoindolo[3,2-c]quinolin-5-ium
• DTXSID40347643
• 116618-53-2

• Inchi： 1S/C17H14N2O2/c1-18-15-8-7-11(21-2)9-13(15)14-10-19(20)16-6-4-3-5-12(16)17(14)18/h3-10H,1-2H3
• InChI Key： RBMQSDGHXXNMDA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C1C=[N+](C3C=CC=CC=3C=1N2C)[O-]

Computed Properties

• Exact Mass: 278.10562
• Monoisotopic Mass: 278.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• PSA: 41.1